![molecular formula C14H10ClNO3 B030996 2-(3-Amino-4-chlorobenzoyl)benzoic acid CAS No. 118-04-7](/img/structure/B30996.png)
2-(3-Amino-4-chlorobenzoyl)benzoic acid
Overview
Description
2-(3-Amino-4-chlorobenzoyl)benzoic acid, also known as 2-(3-ACBA), is a type of carboxylic acid that has a wide variety of applications in scientific research and laboratory experiments. It is a derivative of benzoic acid and is composed of a benzene ring with an attached carboxylic acid group. 2-(3-ACBA) is a useful intermediate for the synthesis of other compounds, as well as for its applications in biochemical and physiological studies.
Scientific Research Applications
Anti-inflammatory Agents : Derivatives such as 2-amino-3-benzoylbenzeneacetic acid and 2-amino-3-(4-chlorobenzoyl)benzeneacetic acid have shown potential as anti-inflammatory agents, exhibiting a higher therapeutic index than indomethacin (Walsh et al., 1990).
Antibacterial Activity : Compounds like 2-amino-4-chloro benzoic acid and 4-amino 2-chloro benzoic acid have demonstrated anti-biofilm activity against Pseudomonas aeruginosa PAO1, suggesting potential in combating resistant bacteria through quorum sensing (Kaya Kınaytürk, Önem, & Oturak, 2022).
Crystallography and Structural Studies : The compound 2-amino-5-chloropyridine-benzoic acid forms a twisted ring in its crystalline structure, stabilizing the structure through weak hydrogen bonds (Hemamalini & Fun, 2010).
Pharmaceutical Development : The polymorphism and cocrystal salt formation of derivatives like 2-DCABA indicate potential for development as non-steroidal anti-inflammatory drugs (Zhoujin et al., 2022).
Photodecomposition Studies : Chlorobenzoic acids, when subjected to ultraviolet irradiation, can produce hydroxybenzoic acids and benzoic acid, with a high conversion rate for certain isomers (Crosby & Leitis, 1969).
Toxicological Studies : Long-term oral intake of certain chlorobenzoic acid derivatives, including 4-chlorobenzoic acid, has been associated with liver and kidney damage (Gorokhova, Mikhailova, Ulanova, & Yadykina, 2020).
Material Science Applications : Polyaniline doped with benzoic acid and its derivatives exhibits high conductivity, making it a promising material for electronic applications (Amarnath & Palaniappan, 2005).
Metabolic Engineering : Co-culture engineering in Escherichia coli has been used to improve the production of 3-amino-benzoic acid, demonstrating the potential of metabolic engineering approaches (Zhang & Stephanopoulos, 2016).
Safety and Hazards
The safety information available indicates that “2-(3-Amino-4-chlorobenzoyl)benzoic acid” may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding getting the compound in eyes, on skin, or on clothing, and avoiding ingestion and inhalation .
Mechanism of Action
Target of Action
The primary target of 2-(3-Amino-4-chlorobenzoyl)benzoic acid is Protein Kinase C . Protein Kinase C is a family of protein kinase enzymes that are involved in controlling the function of other proteins through the phosphorylation of hydroxyl groups of serine and threonine amino acid residues.
Mode of Action
This compound interacts with Protein Kinase C, leading to the phosphorylation of specific proteins . This phosphorylation can activate or deactivate the target proteins, thereby altering their function and the biochemical pathways in which they are involved.
Biochemical Pathways
Given its interaction with protein kinase c, it is likely to influence pathways involving the phosphorylation of proteins . These could include pathways related to cell growth, differentiation, and apoptosis.
Result of Action
The molecular and cellular effects of this compound’s action are dependent on the specific proteins it targets for phosphorylation via Protein Kinase C . These effects could range from changes in cell growth and differentiation to the initiation of apoptosis.
properties
IUPAC Name |
2-(3-amino-4-chlorobenzoyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO3/c15-11-6-5-8(7-12(11)16)13(17)9-3-1-2-4-10(9)14(18)19/h1-7H,16H2,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQECGSWGDQIHHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)Cl)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9059466 | |
Record name | Benzoic acid, 2-(3-amino-4-chlorobenzoyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9059466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
118-04-7 | |
Record name | 2-(3-Amino-4-chlorobenzoyl)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=118-04-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(3-Amino-4-chlorobenzoyl)benzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000118047 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 118-04-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=74496 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Benzoic acid, 2-(3-amino-4-chlorobenzoyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 2-(3-amino-4-chlorobenzoyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9059466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-amino-4-chlorobenzoyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.847 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-(3-Amino-4-chlorobenzoyl)benzoic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/25WF7LMF9K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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